Cas no 19132-81-1 (Ursolic aldehyde)

• Product Name: Ursolic aldehyde
• CAS No: 19132-81-1
• Molecular Formula: C₃₀H₄₈O₂
• Molecular Weight: 440.70092
• CID: 2003223
• PubChem ID: 14423519

Ursolic aldehyde Properties

Names and Identifiers

• Ursolic aldehyde
• Urs-12-en-28-al, 3.beta.-hydroxy-
• Urs-12-en-28-al, 3-hydroxy-, (3.beta.)-
• VLFUANNVMXKBPF-UHFFFAOYSA-N
• (1S,2R,4aS,6aS,6bR,10S,12aR,12bR,14bS)-10-Hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carbaldehyde
• 19132-81-1
• 3.beta.-Hydroxyurs-12-en-28-aldehyde
• 3beta-Hydroxyurs-12-en-28-aldehyde
• DA-78800
• UAA13281
• ursolic aldehyde

• InChIKey： VLFUANNVMXKBPF-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H48O2/c1-19-10-15-30(18-31)17-16-28(6)21(25(30)20(19)2)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h8,18-20,22-25,32H,9-17H2,1-7H3
• SMILES： CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1C)C)C=O

Computed Properties

• Exact Mass: 440.365430770g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 440.365430770g/mol
• Heavy Atom Count: 32
• Complexity: 827
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.368
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids